Cas no 957214-01-6 ((1R,3aR,7aR)-1-(1S)-2,2-Dimethoxy-1-methylethyloctahydro-7a-methyl-4H-inden-4-one)

• Product Name: (1R,3aR,7aR)-1-(1S)-2,2-Dimethoxy-1-methylethyloctahydro-7a-methyl-4H-inden-4-one
• CAS No: 957214-01-6
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• CID: 1062967
• PubChem ID: 59153470
• Update Time: 2025-09-26

(1R,3aR,7aR)-1-(1S)-2,2-Dimethoxy-1-methylethyloctahydro-7a-methyl-4H-inden-4-one Chemical and Physical Properties

Names and Identifiers

• (1R,3aR,7aR)-1-[(1S)-2,2-Dimethoxy-1-methylethyl]octahydro-7a-methyl-4H-inden-4-one
• (1S,3aR,7aR)-1-(1,1-dimethoxypropan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
• (1S,3aS,7aS)-1-[(2R)-1,1-Dimethoxy-2-propanyl]-7a-methyloctahydro -4H-inden-4-one
• (1R,3aR,7aR)-1-((S)-1,1-Dimethoxypropan-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-one
• SCHEMBL13531895
• 957214-01-6
• (1R,3aR,7aR)-1-[(2S)-1,1-dimethoxypropan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one
• DB-299458
• (1R,3aR,7aR)-1-(1S)-2,2-Dimethoxy-1-methylethyloctahydro-7a-methyl-4H-inden-4-one

• Inchi： 1S/C15H26O3/c1-10(14(17-3)18-4)11-7-8-12-13(16)6-5-9-15(11,12)2/h10-12,14H,5-9H2,1-4H3/t10-,11+,12-,15+/m0/s1
• InChI Key： FXUVMZRJUQLXGF-OZTPJHRESA-N
• SMILES： O=C1CCC[C@@]2(C)[C@H]1CC[C@@H]2[C@H](C)C(OC)OC

Computed Properties

• Exact Mass: 254.18800
• Monoisotopic Mass: 254.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.02690